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Compound of Interest

Compound Name: Bomedemstat dihydrochloride

Cat. No.: B10854329 Get Quote

Application Notes and Protocols for Bomedemstat
Dihydrochloride
Topic: Preparing Bomedemstat Dihydrochloride Stock Solution for Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction: Bomedemstat dihydrochloride (also known as IMG-7289 dihydrochloride) is a

potent and irreversible inhibitor of Lysine-Specific Demethylase 1 (LSD1), an enzyme crucial

for the differentiation and proliferation of malignant cells.[1][2] By inhibiting LSD1, bomedemstat

alters gene expression through the modulation of histone methylation, leading to the

suppression of tumor cell growth and induction of apoptosis.[2][3] These characteristics make it

a compound of significant interest in oncology and hematology research. This document

provides detailed protocols for the preparation of Bomedemstat dihydrochloride stock

solutions for use in cell-based assays.

Quantitative Data Summary
The following tables summarize key quantitative information for the preparation and use of

Bomedemstat dihydrochloride in cell culture experiments.

Table 1: Properties of Bomedemstat Dihydrochloride
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Property Value Reference

Molecular Weight 519.61 g/mol [4]

Mechanism of Action Irreversible inhibitor of LSD1 [3][4]

Primary Cellular Effect

Increases H3K4 and H3K9

methylation, alters gene

expression, inhibits cancer cell

proliferation, and induces

apoptosis.

[3]

Table 2: Solubility Information

Solvent Solubility Notes

Water Insoluble [4]

DMSO ≥ 100 mg/mL (192.45 mM)

Use of fresh, anhydrous

DMSO is recommended as

moisture can reduce solubility.

[4]

Ethanol 100 mg/mL [4]

Table 3: Recommended Stock Solution and Storage Conditions
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Parameter Recommendation Details

Recommended Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO)
[5]

Typical Stock Concentration 10 mM

A common starting

concentration for in vitro

assays.[6]

Storage Temperature -20°C or -80°C [3][5][6]

Short-term Storage -20°C for up to 1 month [3]

Long-term Storage -80°C for up to 6 months [3]

Freeze-Thaw Cycles Avoid repeated cycles
Aliquot the stock solution into

single-use volumes.[3][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Bomedemstat
Dihydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Bomedemstat
dihydrochloride in DMSO, a common starting point for in vitro cell culture experiments.

Materials:

Bomedemstat dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Pre-weighing Preparations: In a chemical fume hood, ensure all materials are clean and

sterile. Wear appropriate PPE.

Weighing Bomedemstat Dihydrochloride: Carefully weigh the desired amount of

Bomedemstat dihydrochloride powder. To prepare 1 mL of a 10 mM stock solution, you

will need 5.196 mg of the compound (Molecular Weight = 519.61 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the Bomedemstat dihydrochloride powder. For a 10 mM solution, if you

weighed 5.196 mg, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes to facilitate

dissolution.[5] If the compound does not fully dissolve, a brief sonication in a water bath for

5-10 minutes can be applied.[5]

Visual Inspection: Visually inspect the solution to ensure it is clear and that no particulates

are visible.

Sterilization (Optional): If required for your specific application, the stock solution can be

sterilized by passing it through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes.[5] Store the aliquots at -20°C for

short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3]

Protocol 2: Dilution of Bomedemstat Dihydrochloride
Stock Solution for Cell Treatment
Bomedemstat's poor aqueous solubility requires careful dilution into cell culture media to

prevent precipitation.

Procedure:

Thaw Stock Solution: Thaw a single-use aliquot of the Bomedemstat dihydrochloride stock

solution at room temperature.
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Prepare Intermediate Dilutions: It is recommended to perform serial dilutions in complete cell

culture medium to achieve the desired final concentrations.

Addition to Culture Medium: When adding the Bomedemstat stock solution to your aqueous

cell culture medium, do so dropwise while gently swirling the medium.[5] This helps to

facilitate mixing and prevent localized high concentrations that can lead to precipitation.

Final DMSO Concentration: Be mindful of the final concentration of DMSO in your cell

culture, as high concentrations can be toxic to cells. It is good practice to keep the final

DMSO concentration below 0.5% and to include a vehicle control (medium with the same

final concentration of DMSO) in your experiments.[6]

Troubleshooting Precipitation: If precipitation occurs upon dilution, consider the following:

Lower the final working concentration of Bomedemstat.

Increase the serum concentration in the cell culture medium (e.g., from 10% to 20% FBS),

which can aid in solubilizing hydrophobic compounds.[5]

Gently warm the aqueous medium to 37°C before adding the stock solution.[5]

Visualizations
Bomedemstat Mechanism of Action
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Caption: Bomedemstat inhibits LSD1, leading to altered gene expression.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing Bomedemstat dihydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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